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Compound of Interest

Compound Name: Methylamine Sulfate

Cat. No.: B1583095 Get Quote

For researchers and professionals in drug development, precise characterization of organic

compounds is paramount. This guide provides a comparative analysis of methylamine sulfate
using elemental analysis, juxtaposed with its common alternatives, dimethylamine sulfate and

trimethylamine sulfate. The data presented herein, including both theoretical and

experimental values, offers a clear benchmark for compound purity and identity verification.

Elemental Composition: A Head-to-Head
Comparison
The elemental composition of an organic salt is a fundamental characteristic that confirms its

molecular formula. The following table summarizes the theoretical and available experimental

data for methylamine sulfate and its alternatives. The close correlation between the

theoretical and experimental values for methylamine sulfate underscores the reliability of

elemental analysis in verifying the compound's identity and purity.
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Compo
und

Molecul
ar
Formula

Analysi
s Type

Carbon
(C) %

Hydrog
en (H) %

Nitroge
n (N) %

Oxygen
(O) %

Sulfur
(S) %

Methyla

mine

Sulfate

C₂H₁₂N₂

O₄S

Theoretic

al
15.00 7.55 17.49 39.95 20.03

Experime

ntal[1]
14.81 7.62 17.24 - 19.73

Dimethyl

amine

Sulfate

C₄H₁₆N₂

O₄S

Theoretic

al
25.52 8.57 14.88 33.99 17.03

Trimethyl

amine

Sulfate

C₆H₂₀N₂

O₄S

Theoretic

al
33.31 9.32 12.95 29.58 14.83

Note: Experimental data for dimethylamine sulfate and trimethylamine sulfate were not

readily available in the surveyed literature. The comparison for these compounds is based on

theoretical values.

Verifying Compound Identity: The Experimental
Workflow
The process of characterizing an unknown amine salt through elemental analysis follows a

systematic workflow. This ensures accurate and reproducible results, which are critical for

regulatory submissions and scientific publications.
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Figure 1. Workflow for Amine Salt Characterization.

Experimental Protocol: CHNOS Elemental Analysis
The determination of the elemental composition of amine sulfates is typically performed using a

CHNOS elemental analyzer. The methodology is based on the principle of dynamic flash

combustion.

Sample Preparation: A small amount of the dried organic salt (typically 2-5 mg) is accurately

weighed into a tin or silver capsule.

Combustion: The encapsulated sample is introduced into a high-temperature furnace

(around 1000°C) with a constant flow of helium carrier gas and a pulse of pure oxygen. This

controlled, rapid combustion converts the sample into its elemental gases: carbon dioxide

(CO₂), water (H₂O), nitrogen gas (N₂), and sulfur dioxide (SO₂).

Reduction and Separation: The resulting gas mixture is passed through a reduction tube

containing copper to remove excess oxygen and reduce any nitrogen oxides to N₂. The

mixture of CO₂, H₂O, N₂, and SO₂ is then passed through a gas chromatography column,

which separates the individual gases based on their different retention times.

Detection: A thermal conductivity detector (TCD) measures the concentration of each gas as

it elutes from the column. The detector response is proportional to the amount of each

element in the original sample.

Oxygen Analysis (if required): A separate analysis is performed for oxygen. The sample is

pyrolyzed in a furnace in the absence of oxygen. The oxygen in the sample combines with a

carbon source to form carbon monoxide (CO), which is then detected by the TCD.

Data Analysis: The instrument's software integrates the detector signals and calculates the

weight percentage of each element (C, H, N, S, and O) in the original sample. These

experimental percentages are then compared with the theoretical values calculated from the

compound's molecular formula to confirm its identity and assess its purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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